![molecular formula C8H14O4S B1584518 Diethyl 2,2'-thiodiacetate CAS No. 925-47-3](/img/structure/B1584518.png)
Diethyl 2,2'-thiodiacetate
Overview
Description
Diethyl 2,2’-thiodiacetate, also known as diethyl thiodiglycolate, is a chemical compound with the formula C8H14O4S . It is also referred to as 3-thiaglutaric acid diethyl ester and diethyl 2,2’-sulfanediyldiacetate .
Synthesis Analysis
The synthesis of Diethyl 2,2’-thiodiacetate involves the reaction of ethyl-2-bromoacetate with sodium sulfide in the presence of a catalyst . The reaction is faster with ethyl-2-bromoacetate than with sodium sulfide . The catalyst used can be used multiple times while maintaining consistent catalytic activity .Molecular Structure Analysis
The molecular structure of Diethyl 2,2’-thiodiacetate contains a total of 26 bonds. These include 12 non-H bonds, 2 multiple bonds, 8 rotatable bonds, 2 double bonds, 2 aliphatic esters, and 1 sulfide .Physical And Chemical Properties Analysis
Diethyl 2,2’-thiodiacetate has a molecular weight of 204.243 . It has a melting point of 69-72°C and a boiling point of 252-253°C . The compound has a density of 1.146 g/mL at 25°C and a refractive index (n20/D) of 1.467 .Scientific Research Applications
Antimicrobial Activity
- Diethyl 2,2'-(thiocarbonyl-bis(sulfanediyl))-diacetate, a trithiocarbonate derivative, has been identified for its broad-spectrum antimicrobial activity, both in vitro and in vivo. This compound, which belongs to the trithiocarbonate class, is notable for its economic synthesis and potential as a lead compound in antimicrobial applications. It is also patented (Mabkhot et al., 2019).
Herbicidal Applications
- Quaternary ammonium 2,2'-thiodiacetate salts show promise as potent herbicidal agents in agriculture. Their toxicity against common weeds, such as sorrel and gallant-soldier, and low phytotoxicity to food crops, highlight their potential as selective and environmentally safe herbicides (Bałczewski et al., 2018).
Synthesis Enhancement
- A novel polystyrene-bound single-onium phase-transfer catalyst was synthesized to aid in the creation of diethyl-2,2’-thiodiacetate derivatives of thioether. This new catalyst demonstrated higher catalytic activity compared to soluble single site phase-transfer catalysts, offering a more efficient synthesis route for these compounds (Rajendran & Harikumar, 2015).
Ecotoxicity Assessment
- The ecotoxicity of 2,2'-thiodiacetates was studied, focusing on their potential environmental impact. These compounds were assessed in aquatic and benthic environments, showing varying levels of toxicity influenced by structural changes within ammonium cations. This research is vital for understanding the environmental safety of these compounds (Biczak et al., 2018).
Metal Extraction and Coordination Chemistry
- The solid salts and complexes of thiodiacetic acid, a relative of diethyl 2,2'-thiodiacetate, have been investigated for their applications in metal extraction and coordination chemistry. The thiodiacetate ion acts as a terdentate ligand, forming pseudo-octahedral symmetry complexes, indicating its utility in various industrial and scientific processes (Podlaha & Podlahocá, 1970).
Dialkyl Antioxidants Synthesis
- The synthesis of medium- and long-chain dialkyl 3,3'-thiodipropionates and dihexadecyl 2,2'-thiodiacetate antioxidants was achieved through lipase-catalyzed esterification and transesterification. These antioxidants have potential applications in the food industry and other sectors (Weber, Klein, & Vosmann, 2006).
Biodegradable Chelating Agents
- Research on biodegradable chelating agents highlights the potential of this compound derivatives in replacing non-biodegradable agents like EDTA and DTPA in various applications, including industrial, agricultural, and domestic sectors (Pinto, Neto, & Soares, 2014).
Safety and Hazards
Diethyl 2,2’-thiodiacetate should be handled with care to avoid dust formation and inhalation of mist, gas, or vapors . Contact with skin and eyes should be avoided, and personal protective equipment, including chemical impermeable gloves, should be worn . In case of a spill or leak, all sources of ignition should be removed, and the area should be ventilated .
properties
IUPAC Name |
ethyl 2-(2-ethoxy-2-oxoethyl)sulfanylacetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O4S/c1-3-11-7(9)5-13-6-8(10)12-4-2/h3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVCSSJHLVLMADJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CSCC(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50239020 | |
Record name | Diethyl 2,2'-thiodiacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50239020 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
925-47-3 | |
Record name | Diethyl thiodiglycolate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=925-47-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Diethyl 2,2'-thiodiacetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000925473 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 925-47-3 | |
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Record name | Diethyl 2,2'-thiodiacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50239020 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Diethyl 2,2'-thiodiacetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.926 | |
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Record name | Diethyl 2,2'-thiodiacetate | |
Source | FDA Global Substance Registration System (GSRS) | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Can Diethyl 2,2'-thiodiacetate be used to synthesize longer-chain dialkyl thioacetates?
A: Yes, this compound can serve as a starting material for the synthesis of longer-chain dialkyl thioacetates through lipase-catalyzed transesterification reactions. [] This approach offers a greener and more efficient alternative to traditional chemical synthesis methods. For example, researchers successfully synthesized dihexadecyl 2,2'-thiodiacetate by reacting this compound with 1-hexadecanol in the presence of immobilized lipase B from Candida antarctica (Novozym 435). []
Q2: What is the significance of using enzymes like lipase in these reactions?
A: Enzymes like lipase offer several advantages in synthesizing dialkyl thioacetates. They enable reactions to occur under milder conditions, such as lower temperatures (60-80°C) and without the need for harsh solvents. [] This contributes to a more environmentally friendly and sustainable process. Additionally, enzymes exhibit high selectivity, leading to higher product yields and reducing the formation of unwanted byproducts. []
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